N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide

• IUPAC Name: N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]-3-(3-methylpyrazol-1-yl)propanamide
• InChI: InChI=1S/C20H29N5O/c1-17-9-14-25(23-17)15-10-19(26)22-16-18-8-7-11-21-20(18)24-12-5-3-2-4-6-13-24/h7-9,11,14H,2-6,10,12-13,15-16H2,1H3,(H,22,26)
• InChI Key: ABRJCBUWUOJICF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCC(=O)NCC2=C(N=CC=C2)N3CCCCCCC3
• Molecular Formula: C20H29N5O
• Molecular Weight: 355.5 g/mol

Description

N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide is a chemical compound that has gained interest in the scientific community due to its potential use in various applications.

Mechanism of Action

The mechanism of action of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide is not fully understood, but it is believed to act by inhibiting certain enzymes or signaling pathways that are involved in the development or progression of diseases. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide has been shown to have various biochemical and physiological effects in vitro and in vivo. These effects include inhibition of cell proliferation, induction of apoptosis, modulation of immune response, and reduction of inflammation. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide in lab experiments is its high potency and selectivity, which allows for the study of specific pathways or enzymes. However, one of the limitations is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide. One direction is to further elucidate its mechanism of action and biochemical and physiological effects. Another direction is to optimize its pharmacokinetic and pharmacodynamic properties for better efficacy and safety in vivo. Additionally, this compound can be used as a starting point for the development of new drug candidates with improved potency and selectivity for specific diseases.

Synthesis Methods

The synthesis of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide involves the reaction of 2-(1-azocanyl)-3-pyridinylmethanol and 3-(3-methyl-1H-pyrazol-1-yl)propanoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature for several hours. The resulting product is purified by column chromatography to obtain the desired compound.

Scientific Research Applications

N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)propanamide has been studied for its potential use in various scientific research applications. One of the main areas of interest is in the field of medicinal chemistry, where this compound has shown potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases.